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Compound of Interest

5-chloro-N,N-
Compound Name:
dimethylpentanamide

cat. No.: B3053327

Essential Safety and Logistical Information for Laboratory Personnel

The proper disposal of 5-chloro-N,N-dimethylpentanamide is critical to ensure laboratory
safety, protect environmental health, and maintain regulatory compliance. As a chlorinated
organic compound, it is classified as hazardous waste and must be handled accordingly. Under
no circumstances should this chemical be disposed of down the drain or in regular trash.

Immediate Safety and Handling Precautions

Before handling 5-chloro-N,N-dimethylpentanamide, it is imperative to wear appropriate
Personal Protective Equipment (PPE). This compound is harmful if swallowed, causes skin
irritation, and can lead to serious eye irritation and respiratory irritation.[1]

Recommended Personal Protective Equipment (PPE):
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PPE Item Specification Purpose

Gl Compatible chemical-resistant To prevent skin contact and
oves
gloves (e.g., Nitrile, Neoprene). irritation.

] Chemical safety goggles or a To protect against splashes
Eye Protection _ T
face shield. and eye irritation.

To protect clothing and skin
Lab Coat Standard laboratory coat. o
from contamination.

) ) To avoid inhalation of vapors,
, Use in a well-ventilated area or _ _
Respiratory _ which may cause respiratory
under a chemical fume hood. o
irritation.

Step-by-Step Disposal Protocol

This protocol outlines the essential steps for the safe collection and disposal of 5-chloro-N,N-
dimethylpentanamide waste.

Step 1: Waste Identification and Classification

« Identify all waste containing 5-chloro-N,N-dimethylpentanamide, including pure substance,
contaminated solutions, and any contaminated lab materials (e.qg., pipette tips, weighing

paper).

o Classify this waste as "Halogenated Organic Waste." This classification is crucial as disposal
methods for halogenated and non-halogenated organic waste are different and have varying
costs.

Step 2: Waste Segregation
» Crucially, do not mix halogenated waste with non-halogenated organic waste.

e Maintain separate, clearly labeled waste containers for each category. Co-mingling can
complicate the disposal process and significantly increase disposal costs.

Step 3: Waste Collection and Containment
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o Use a designated, leak-proof, and chemically compatible container for collecting 5-chloro-
N,N-dimethylpentanamide waste. The container should have a secure screw-top cap.

e The container must be clearly labeled with "Halogenated Organic Hazardous Waste" and list
the chemical constituents, including "5-chloro-N,N-dimethylpentanamide.”

» Store the waste container in a designated, well-ventilated, and secondary containment area
to prevent spills from reaching the environment.

Step 4: Arrange for Professional Disposal

» Contact your institution's Environmental Health and Safety (EHS) department to schedule a
pickup for the hazardous waste.

e The standard and required disposal method for halogenated organic compounds is high-
temperature incineration at a licensed hazardous waste disposal facility. This process is
designed to break down the compound into less harmful substances.

e Provide the EHS department or the disposal company with an accurate description of the
waste contents.

Chemical and Hazard Profile

A summary of key data for 5-chloro-N,N-dimethylpentanamide is provided below for quick

reference.
Property Value Source
CAS Number 53101-21-6 PubChem([1]
Molecular Formula C7H14CINO PubChem[1]
Molecular Weight 163.64 g/mol PubChem[1]
GHS Hazard Codes H302, H315, H319, H335 PubChem[1]

GHS Precautionary Code
_ P501 PubChem[1]
(Disposal)
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GHS Hazard Statements:

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.
GHS Precautionary Statement for Disposal:

e P501: Dispose of contents/container in accordance with local/regional/national/international
regulations.[1]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of 5-
chloro-N,N-dimethylpentanamide.
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Waste Generation
(5-chloro-N,N-dimethylpentanamide)

Is the waste a
halogenated organic compound?

Collect in designated
‘Halogenated Waste' container

Label container with contents
and hazard warnings

Store in a secure,
well-ventilated area with
secondary containment

Contact EHS for pickup
and disposal via incineration

Proper Disposal Complete

Click to download full resolution via product page

Caption: Disposal workflow for 5-chloro-N,N-dimethylpentanamide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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